Cas no 942590-05-8 (tert-Butyl 5-Bromo-1H-benzoDimidazole-1-carboxylate)

tert-Butyl 5-Bromo-1H-benzoDimidazole-1-carboxylate structure
942590-05-8 structure
Product Name:tert-Butyl 5-Bromo-1H-benzoDimidazole-1-carboxylate
CAS No:942590-05-8
MF:C12H13BrN2O2
MW:297.147822141647
MDL:MFCD13182500
CID:844631
PubChem ID:57703571
Update Time:2024-10-25

tert-Butyl 5-Bromo-1H-benzoDimidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 5-bromo-1H-benzo[d]imidazole-1-carboxylate
    • 1H-Benzimidazole-1-carboxylic acid, 5-bromo-, 1,1-dimethylethyl ester
    • TERT-BUTYL 5-BROMO-1H-BENZIMIDAZOLE-1-CARBOXYLATE
    • tert-butyl 5-bromobenzimidazole-1-carboxylate
    • 1,1-Dimethylethyl 5-bromo-1H-benzimidazole-1-carboxylate
    • 5-Bromobenzimidazole-1-carboxylic acid tert-butyl ester
    • SCHEMBL559567
    • DB-344370
    • AS-47324
    • CS-0096061
    • AKOS016013475
    • DTXSID60727625
    • TERT-BUTYL 5-BROMO-1,3-BENZODIAZOLE-1-CARBOXYLATE
    • (1-Boc)-5-bromo-1H-benzo[d]imidazole
    • F13258
    • 1H-BenziMidazole-1-carboxylicacid,5-broMo-,1,1-diMethylethylester
    • PCGSIEGOWZACDD-UHFFFAOYSA-N
    • tert-Butyl5-bromo-1H-benzo[d]imidazole-1-carboxylate
    • 942590-05-8
    • tert-Butyl 5-Bromo-1H-benzoDimidazole-1-carboxylate
    • MDL: MFCD13182500
    • Inchi: 1S/C12H13BrN2O2/c1-12(2,3)17-11(16)15-7-14-9-6-8(13)4-5-10(9)15/h4-7H,1-3H3
    • InChI Key: PCGSIEGOWZACDD-UHFFFAOYSA-N
    • SMILES: O=C(N1C2C(=CC(=CC=2)Br)N=C1)OC(C)(C)C

Computed Properties

  • Exact Mass: 296.01604g/mol
  • Monoisotopic Mass: 296.01604g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Boiling Point: 379.4±34.0 °C at 760 mmHg
  • Flash Point: 183.2±25.7 °C
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

tert-Butyl 5-Bromo-1H-benzoDimidazole-1-carboxylate Security Information

tert-Butyl 5-Bromo-1H-benzoDimidazole-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A069003192-5g
tert-Butyl 5-bromo-1H-benzo[d]imidazole-1-carboxylate
942590-05-8 95%
5g
$621.09 2023-08-31
Alichem
A069003192-10g
tert-Butyl 5-bromo-1H-benzo[d]imidazole-1-carboxylate
942590-05-8 95%
10g
$914.55 2023-08-31
Alichem
A069003192-25g
tert-Butyl 5-bromo-1H-benzo[d]imidazole-1-carboxylate
942590-05-8 95%
25g
$1420.40 2023-08-31
TRC
T135843-50mg
tert-Butyl 5-Bromo-1H-benzo[D]imidazole-1-carboxylate
942590-05-8
50mg
$ 50.00 2022-06-03
TRC
T135843-100mg
tert-Butyl 5-Bromo-1H-benzo[D]imidazole-1-carboxylate
942590-05-8
100mg
$ 65.00 2022-06-03
TRC
T135843-500mg
tert-Butyl 5-Bromo-1H-benzo[D]imidazole-1-carboxylate
942590-05-8
500mg
$ 160.00 2022-06-03
Apollo Scientific
OR305020-250mg
tert-Butyl 5-bromo-1H-benzimidazole-1-carboxylate
942590-05-8 97%
250mg
£88.00 2024-07-20
Apollo Scientific
OR305020-1g
tert-Butyl 5-bromo-1H-benzimidazole-1-carboxylate
942590-05-8 97%
1g
£151.00 2024-07-20
Chemenu
CM155496-250mg
tert-Butyl 5-bromo-1H-benzo[d]imidazole-1-carboxylate
942590-05-8 95%
250mg
$67 2024-07-19
Chemenu
CM155496-1g
tert-Butyl 5-bromo-1H-benzo[d]imidazole-1-carboxylate
942590-05-8 95%
1g
$134 2024-07-19

tert-Butyl 5-Bromo-1H-benzoDimidazole-1-carboxylate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ;  0.5 h, rt
Reference
Bioisosteric replacements of the indole moiety for the development of a potent and selective PI3Kδ inhibitor: Design, synthesis and biological evaluation
Yang, Chengbin ; Xu, Chenyue; Li, Zhipeng; Chen, Yi; Wu, Tianze; et al, European Journal of Medicinal Chemistry, 2021, 223,

Production Method 2

Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Tetrahydrofuran ;  overnight, rt
Reference
Discovery and SAR exploration of a novel series of imidazo[4,5-b]pyrazin-2-ones as potent and selective mTOR kinase inhibitors
Mortensen, Deborah S.; Perrin-Ninkovic, Sophie M.; Harris, Roy; Lee, Branden G. S.; Shevlin, Graziella; et al, Bioorganic & Medicinal Chemistry Letters, 2011, 21(22), 6793-6799

Production Method 3

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  0 °C; overnight, rt
Reference
Azabenzimidazoles as fatty acid synthase inhibitors and their preparation and use for the treatment of cancer
, World Intellectual Property Organization, , ,

Production Method 4

Reaction Conditions
Reference
Preparation of 3-phenylhydantoins as cannabinoid receptor inhibitors
, World Intellectual Property Organization, , ,

Production Method 5

Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Tetrahydrofuran ;  overnight, rt
Reference
Preparation of 3-substituted indole derivatives for the treatment of HIV, depression and obesity
, World Intellectual Property Organization, , ,

Production Method 6

Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Tetrahydrofuran ;  overnight, rt
Reference
Preparation of 4-oxoquinolizines as antimicrobials
, World Intellectual Property Organization, , ,

Production Method 7

Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Tetrahydrofuran ;  4 h, rt
Reference
Deazapurines, thienopyrimidines and furopyrimidines as phosphoinositide 3-kinase inhibitors with a zinc binding moiety and their preparation and use in the treatment of diseases
, United States, , ,

Production Method 8

Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Tetrahydrofuran ;  4 h, rt
Reference
Treatment of cancers having k-ras mutations using PI3 kinase and HDAC inhibitors and preparation of bifunctional thienopyrimidine compounds that inhibit both enzymes
, World Intellectual Property Organization, , ,

Production Method 9

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Tetrahydrofuran ;  18 h, 25 °C
Reference
Heteroaryl compounds, compositions thereof, preparation and methods of treatment therewith
, World Intellectual Property Organization, , ,

Production Method 10

Reaction Conditions
1.1 Catalysts: 4-(Dimethylamino)pyridine Solvents: Tetrahydrofuran ;  16 h, reflux
Reference
Pyrimidine derivatives that are useful in the treatment of diseases mediated by mTOR and/or PI3K enzyme and their preparation
, World Intellectual Property Organization, , ,

Production Method 11

Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ;  20 h, rt
Reference
Preparation of substituted (cyclohexylcarbonylamino)thiophenecarboxylic acids as antiviral agents for the treatment of hepatitis C infection
, World Intellectual Property Organization, , ,

Production Method 12

Reaction Conditions
1.1 Reagents: Triethylamine ,  4-(Dimethylamino)pyridine Solvents: Tetrahydrofuran ;  overnight, rt
Reference
"All-Aqueous" Tandem Boc-Deprotection and Alkylation of N-Boc-benzimidazole Derivatives under Visible Light with Alkyl Aryl Diazoacetates: Application to Site-Selective Insertion of Carbenes into the N-H Bond of Purines
Rath, Suchismita; Mohanty, Biswajit; Sen, Subhabrata, Journal of Organic Chemistry, 2023, 88(2), 1036-1048

Production Method 13

Reaction Conditions
1.1 Reagents: 4-(Dimethylamino)pyridine Solvents: Dichloromethane
Reference
Aminomethylation of Aryl Bromides by Nickel-Catalyzed Electrochemical Redox Neutral Cross Coupling
Ma, Yueyue; Hong, Jufei; Yao, Xiantong; Liu, Chengyu; Zhang, Ling; et al, Organic Letters, 2021, 23(24), 9387-9392

Production Method 14

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  2 min, rt
1.2 0 °C; 4 h, rt
Reference
The design and synthesis of 5- and 6-isoxazolylbenzimidazoles as selective inhibitors of the BET bromodomains
Hay, Duncan; Fedorov, Oleg; Filippakopoulos, Panagis; Martin, Sarah; Philpott, Martin; et al, MedChemComm, 2013, 4(1), 140-144

tert-Butyl 5-Bromo-1H-benzoDimidazole-1-carboxylate Raw materials

tert-Butyl 5-Bromo-1H-benzoDimidazole-1-carboxylate Preparation Products

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.